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Compound of Interest

Compound Name: BMS 214428
CAS No.: 216508-01-9
Cat. No.: B606223
Get Quote
. J

Executive Summary

BMS-214428 is a potent, non-peptide antagonist targeting the Melanin-Concentrating Hormone
Receptor 1 (MCHRL1), a G-protein coupled receptor (GPCR) implicated in energy homeostasis,
anxiety, and depressive behaviors. Due to its lipophilic nature, proper solubilization in dimethyl
sulfoxide (DMSOQO) and subsequent dilution into aqueous culture media are critical to prevent
precipitation and solvent-induced cytotoxicity.

This guide provides a standardized workflow for preparing a 10 mM stock solution, executing
precise serial dilutions, and applying the compound in cell-based assays while maintaining
DMSO concentrations below the toxicity threshold (<0.1%).

Physicochemical Profile

Understanding the physical properties of BMS-214428 is the first step to accurate dosing.
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Property Data Notes

Compound Name BMS-214428 MCHR1 Antagonist
Molecular Formula C33H40N6Oa4

Molecular Weight 584.71 g/mol Use this exact value for

Molarity calculations

Solubility (DMSO)

Soluble (>10 mM)

Recommended vehicle

Solubility (Water)

Insoluble

Do not dissolve directly in

media
Desiccated, protected from
Storage (Powder) -20°C ]
light
] Aliquoted to avoid freeze-thaw
Storage (Solution) -80°C

cycles

Protocol: Stock Solution Preparation

Objective: Create a stable 10 mM stock solution in 100% anhydrous DMSO.

Materials Required[3]
e BMS-214428 (Lyophilized powder)

Vortex mixer

Calculation Logic

To prepare a 10 mM stock from a specific mass:

Sonicator (water bath)

Amber microcentrifuge tubes (1.5 mL)

Example Calculation (for 5 mg vial):

Dimethyl sulfoxide (DMSO), sterile-filtered, cell-culture grade (=99.9%)
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Step-by-Step Procedure

o Equilibration: Allow the vial of BMS-214428 to warm to room temperature before opening to
prevent moisture condensation.

e Solvent Addition: Add the calculated volume of sterile DMSO to the vial.

« Dissolution: Vortex vigorously for 30 seconds. If visible particulates remain, sonicate in a
water bath for 5 minutes at room temperature.

 Inspection: Ensure the solution is completely clear and homogenous.

» Aliquot: Dispense into single-use aliquots (e.g., 20-50 pL) in amber tubes to minimize
freeze-thaw degradation.

e Storage: Store at -80°C for up to 6 months.

Workflow Visualization

Lyophilized Equilibrate & Calc Vol > Add Anhydrous Vortex & > Visual Clear Soln > Aliquot Store at
BMS-214428 Weigh DMSO Sonicate Inspection (Amber Tubes) -80°C

Click to download full resolution via product page

Figure 1: Workflow for generating a stable 10 mM stock solution of BMS-214428.

Cell Culture Application

Core Directive: The final DMSO concentration in the culture well must remain constant across
all treatment groups and should ideally be < 0.1% (v/v) to avoid vehicle toxicity.

Dilution Strategy (The "1000x" Rule)

To achieve a final concentration of 10 uM in cells with 0.1% DMSO, you must dilute the 10 mM
stock 1:1000.

o Direct Method (High Risk): Adding 1 pL stock directly to 1 mL media can cause precipitation
due to the rapid polarity shift.
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 Intermediate Method (Recommended): Create a 10x or 100x intermediate in media
immediately before treating cells.

Preparation Table for 6-Well Plate (2 mL/well)

Target Final Concentration: 10 uM

Source Solvent/Dilu  Volume . Concentrati
Step . Final Vol
Solution ent Added on
BMS-214428
1. Stock 100% DMSO - 855 pL 10 mM
Powder
2. 20 L of 1980 pL 100 uM (1%
_ H _ H 20 uL 2 mL HM(
Intermediate Stock Media DMSO)
200 pL of 1800 pL 10 uM (0.1%
3. Treatment ] ) 200 pL 2mL
Intermediate Media DMSO)

Note: For the Vehicle Control, perform the exact same steps using pure DMSO instead of the
BMS-214428 stock.

Serial Dilution Visualization

10 mM Stock

(100% DMSO) Pure DMSO
1:100 Dilution Same Dilution
(Rapid Mix) Factor

100 uM Intermediate Vehicle Control
(1% DMSO in Media) (0.1% DMSO only)

1:10 Dilution
(Add to Cells)

Final Assay Well

10 uM Compound
(0.1% DMSO)
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Figure 2: Two-step dilution scheme to prevent precipitation and ensure uniform DMSO
concentration.

Biological Context & Mechanism

BMS-214428 acts by antagonizing the MCHRL1 receptor.[1] Understanding the downstream
signaling allows for proper assay design (e.g., measuring CAMP recovery or ERK
phosphorylation).

Mechanism of Action: MCHR1 is G

-coupled. Activation by MCH typically inhibits adenylyl cyclase (decreasing cAMP) and recruits

-arrestin. BMS-214428 blocks this interaction, preventing the MCH-induced reduction in CAMP.
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Figure 3: BMS-214428 prevents MCH-mediated G-protein coupling and downstream signaling
modulation.

Troubleshooting & Quality Control
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Issue Probable Cause Corrective Action

Use the intermediate dilution

S ) Dilution too rapid or step (Section 4.2). Vortex
Precipitation in Media _ _ o _
concentration too high. media immediately upon
addition.

) Ensure final DMSO is < 0.1%.
S DMSO concentration > 0.5%. ) )
Cytotoxicity in Control [3][5] Validate cell line

[21[314] sensitivity to DMSO.

Freeze-thaw cycles or Use single-use aliquots. Store
Loss of Potency ) ] ]
moisture. stocks with desiccant.

Ensure caps are tight. DMSO
Inconsistent Data Evaporation of DMSO in stock. is hygroscopic; keep

anhydrous.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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